3-[4-(2,3-Dichlorophenyl)piperazine-1-carbonyl]-1,4-thiazepan-5-one

• IUPAC Name: 3-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-1,4-thiazepan-5-one
• InChI: InChI=1S/C16H19Cl2N3O2S/c17-11-2-1-3-13(15(11)18)20-5-7-21(8-6-20)16(23)12-10-24-9-4-14(22)19-12/h1-3,12H,4-10H2,(H,19,22)
• InChI Key: SLESSQYKWOZKSP-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(NC1=O)C(=O)N2CCN(CC2)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C16H19Cl2N3O2S
• Molecular Weight: 388.3 g/mol

Description

2,3-Dichlorophenylpiperazine (2,3-DCPP or DCPP) is a chemical compound from the phenylpiperazine family. It is both a precursor in the synthesis of aripiprazole and one of its metabolites.

Synthesis Analysis

There are several synthetic routes for 1-(3-chlorophenyl)piperazine (mCPP), the most common of which is the reaction of diethanolamine with m-chloroaniline. Other methods involve the reaction of m-chloroaniline with bis(2-chloroethyl)amine or the reaction of piperazine with m-dichlorobenzene.

Chemical Reactions Analysis

The reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions has been reported. The key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt.

Physical And Chemical Properties Analysis

The freezing point and boiling point of 1-(3,4-Dichlorophenyl)piperazine are 335.65K and 643.73K respectively. Its density and refractive index at 25 °C are 1.2949g/cm^3 and 1.6400.

Scientific Research Applications

References:

• Sigma-Aldrich. 1-(3,4-Dichlorophenyl)piperazine ≥99.0% (GC)
• Işık, M., et al. (2012). 5-(3,4-dichlorophenyl)-3-{[4-(2-pyridyl)piperazine-1-yl]methyl}-1,3,4-thiadiazol-2-ylamine. Journal of Structural Chemistry, 53(5), 1007–1011.
• Sigma-Aldrich. 1-(3,4-Dichlorophenyl)piperazine >=98.0% (GC)
• Wikipedia. 2,3-Dichlorophenylpiperazine

Mechanism of Action

It is unclear whether 2,3-DCPP is pharmacologically active as a serotonin receptor agonist similar to its close analogue 3-chlorophenylpiperazine (mCPP), though it has been shown to act as a partial agonist of the dopamine D2 and D3 receptors.

Safety and Hazards

1-(3,4-Dichlorophenyl)piperazine can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It also causes severe skin burns and eye damage.